Ethyl 5-Methyl-3-(2-pyridyl)isoxazole-4-carboxylate
Cat. No. B8632423
M. Wt: 232.23 g/mol
InChI Key: DNFFLYMXRXGAGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08877783B2
Procedure details
To a solution of 5-methyl-3-pyridin-2-yl-isoxazole-4-carboxylic acid ethyl ester (4.1 g, 18 mmol) in THF (229 mL) at 0° C. was added lithium aluminum hydride (367 mg, 10 mmol). And the resulting mixture stirred for 1 h at room temperature. Water (1.9 mL) was added carefully followed by aqueous sodium hydroxide (15%, 1.9 mL) and water (0.54 mL). The resulting suspension was stirred for 15 min at ambient temperature and filtered over Hyflo®. Concentration and trituration with heptane afforded the title compound (2.88 g, 86%) as a light yellow solid. MS: m/e=191.3 [M+H]+.
Quantity
4.1 g
Type
reactant
Reaction Step One
Name
Yield
86%
Identifiers
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REACTION_CXSMILES
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C([O:3][C:4]([C:6]1[C:7]([C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][N:13]=2)=[N:8][O:9][C:10]=1[CH3:11])=O)C.[H-].[Al+3].[Li+].[H-].[H-].[H-].O.[OH-].[Na+]>C1COCC1>[CH3:11][C:10]1[O:9][N:8]=[C:7]([C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][N:13]=2)[C:6]=1[CH2:4][OH:3] |f:1.2.3.4.5.6,8.9|
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Inputs
Step One
|
Name
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|
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Quantity
|
4.1 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OC(=O)C=1C(=NOC1C)C1=NC=CC=C1
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Name
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|
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Quantity
|
367 mg
|
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Type
|
reactant
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Smiles
|
[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Name
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|
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Quantity
|
229 mL
|
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Type
|
solvent
|
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Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
|
1.9 mL
|
|
Type
|
reactant
|
|
Smiles
|
O
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Step Three
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Name
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|
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Quantity
|
1.9 mL
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
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Step Four
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Name
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|
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Quantity
|
0.54 mL
|
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Type
|
reactant
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Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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And the resulting mixture stirred for 1 h at room temperature
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
|
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Details
|
The resulting suspension was stirred for 15 min at ambient temperature
|
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Duration
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15 min
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered over Hyflo®
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
Concentration and trituration with heptane
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
CC1=C(C(=NO1)C1=NC=CC=C1)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.88 g | |
| YIELD: PERCENTYIELD | 86% | |
| YIELD: CALCULATEDPERCENTYIELD | 84.1% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
